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Compound of Interest

1,1,1-Trichloro-2,2,2-
Compound Name: .
trifluoroethane

Chemical Identifiers and Nomenclature

CFC-113a is a specific isomer of trichlorotrifluoroethane. Accurate identification is crucial,
particularly to distinguish it from its more common isomer, CFC-113 (1,1,2-Trichloro-1,2,2-
trifluoroethane). The following table summarizes the key identifiers for CFC-113a.

Identifier Type Value

CAS Number 354-58-5[1]

IUPAC Name 1,1,1-Trichloro-2,2,2-trifluoroethane[1]
Synonyms CFC-113a, Freon 113a, R-113a, FC-113a[1]
Molecular Formula C2CI3F3[1]

SMILES C(C(cn(cnen(F)(F)F[1]

InChl INChI=1S/C2CI3F3/c3-1(4,5)2(6,7)8[1]
InChiKey BOSAWIQFTJIYIS-UHFFFAOYSA-N[1]

EC Number 206-564-6[1]

UNII 07HOR79HOO[1]

Physicochemical and Environmental Data
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The quantitative properties of CFC-113a are essential for understanding its behavior in
chemical processes and its environmental fate. Although historically not a major commercial
product, its presence in the atmosphere is of growing concern.[2] The following table presents
key quantitative data for CFC-113a.

Property Value

Molar Mass 187.376 g/mol [3]

Boiling Point Not specified in search results

Melting Point Not specified in search results
Atmospheric Lifetime 55.4 years (range: 54.3-56.3 years)[4]
Ozone Depletion Potential (ODP) 0.73[4]

Global Warming Potential (GWP, 100-year) 3650[4]

Specific data for CFC-113a not found. For the
Toxicity (LD50/LC50) isomer CFC-113, an oral LD50 in rats is
reported as 43 g/kg.[5][6]

Experimental Protocols

Detailed experimental procedures for the synthesis and analysis of CFC-113a are critical for
research and monitoring. The following sections outline methodologies derived from available
literature.

Synthesis of 1,1,1-Trichloro-2,2,2-trifluoroethane

A patented method for the preparation of CFC-113a involves the liquid-phase chlorination of 1-
chloro-2,2,2-trifluoroethane.[7]

Methodology:
o Reaction Setup: The reaction is conducted in a suitable pressure-resistant vessel.

e Reactants: 1-chloro-2,2,2-trifluoroethane is brought into contact with chlorine gas in the liquid
phase.
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« Initiator: A chemical free-radical initiator, such as azobisisobutyronitrile, is used to facilitate
the reaction.[7]

e Reaction Conditions: The process is carried out under a pressure of 1 to 20 bar and at a
temperature between 50°C and 120°C.[7]

e Product Separation: The resulting 1,1,1-trichloro-2,2,2-trifluoroethane is separated from
the reaction mixture by fractional distillation.[7]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

The analysis of CFC-113a in environmental samples, such as atmospheric air, is typically
performed using gas chromatography-mass spectrometry (GC-MS). A significant challenge in

the analysis of ethane-based chlorofluorocarbons is the separation of isomers, such as CFC-
113 and CFC-113a, which can co-elute.[8]

Methodology:

o Sample Preparation: For atmospheric samples, a pre-concentration step is typically
employed. This involves cryogenically trapping a known volume of air to concentrate the
trace gases.[9]

 Instrumentation: A gas chromatograph coupled to a mass spectrometer is used. Specific
columns, such as a KCl-passivated PLOT Al203 column, have been utilized for the
separation of these compounds.[9]

o Chromatographic Conditions:

o Injector: A splitless injection is often used to introduce the sample onto the column,
maximizing the transfer of analytes.

o Carrier Gas: An inert gas like helium or nitrogen is used as the mobile phase.

o Temperature Program: A carefully controlled temperature ramp for the GC oven is
essential to separate the components of the sample. The specific program would need to
be optimized for the instrument and column in use.
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e Mass Spectrometry:

o lonization: Electron ionization (El) is a common method for generating ions from the eluted

compounds.

o Detection: The mass spectrometer is set to scan a specific mass-to-charge (m/z) ratio
range to detect the fragments of CFC-113a. For quantification of co-eluting isomers,
specific techniques that analyze the mass spectra, even without unique ions for each
isomer, may be necessary.[8]

o Calibration: The instrument is calibrated using a certified reference standard of CFC-113a at

a known concentration.[9]

Visualized Workflow

The following diagram illustrates a typical workflow for the analysis of CFC-113a in an
atmospheric sample using GC-MS.
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Caption: Workflow for the analysis of CFC-113a in atmospheric samples via GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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